Cas no 2228626-52-4 (5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine
• CAS No: 2228626-52-4
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 6012389
• PubChem ID: 165850750
• Update Time: 2025-06-08

5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine
• EN300-1769232
• 2228626-52-4

• Inchi： 1S/C11H16N4O/c1-11(2,3)9-5-7(15(4)13-9)8-6-10(12)14-16-8/h5-6H,1-4H3,(H2,12,14)
• InChI Key： CTRVDMCVDJFRDF-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1=CC(C(C)(C)C)=NN1C

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.9Ų

Additional information on 5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine

Introduction to 5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine (CAS No: 2228626-52-4)

5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2228626-52-4, belongs to a class of heterocyclic derivatives that exhibit promising biological activities. The presence of both pyrazole and oxazole moieties in its molecular structure contributes to its diverse chemical reactivity and potential therapeutic applications.

The compound’s structure is characterized by a pyrazole ring substituted with a tert-butyl group and a methyl group, which enhances its stability and solubility in various solvents. Additionally, the oxazole ring introduces an amine functional group at the 3-position, making it a versatile intermediate for further chemical modifications. These structural features make it an attractive candidate for drug discovery and development, particularly in the design of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine due to its ability to interact with multiple biological targets. Studies have shown that this compound exhibits inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. Its dual functionality as both a kinase inhibitor and an antioxidant agent positions it as a promising candidate for treating chronic inflammatory diseases and oxidative stress-related disorders.

One of the most compelling aspects of this compound is its potential role in modulating immune responses. Research has demonstrated that 5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine can influence the activity of immune cells by interacting with specific signaling pathways. This has led to investigations into its efficacy in treating autoimmune diseases and enhancing immune surveillance against pathogens. The compound’s ability to modulate cytokine production and cell proliferation makes it a valuable asset in immunomodulatory therapies.

The synthesis of 5-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-1,2-oxazol-3-am ine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tert-butyl group and the methyl group on the pyrazole ring enhances the compound’s metabolic stability, which is crucial for its bioavailability. Additionally, the amine functional group on the oxazole ring provides a site for further derivatization, allowing researchers to tailor its biological activity for specific therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 5-(3 -tert-butyl -1-methyl -1H-pyrazol -5 - yl) - 1 , 2 - ox az ol - 3 - am ine, allowing researchers to predict their binding affinities and interactions with biological targets. These computational methods have accelerated the drug discovery process by identifying promising candidates for experimental validation. The integration of machine learning algorithms has further refined these predictions, making them more accurate and reliable.

The pharmacokinetic properties of 5-(3 -tert-butyl - 1-methyl - 1H-pyrazol - 5 - yl) - 1 , 2 - ox az ol - 3 - am ine are also under investigation to optimize its delivery and efficacy. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to ensure that it reaches therapeutic levels in vivo while minimizing side effects. The compound’s favorable solubility profile suggests potential for oral administration, which would enhance patient compliance compared to injectable formulations.

In conclusion, 5-(3 -tert-butyl - 1-methyl - 1H-pyrazol - 5 - yl) - 1 , 2 - ox az ol - 3 - am ine (CAS No: 2228626 -52 -4) is a structurally unique compound with significant potential in pharmaceutical applications. Its ability to modulate biological pathways related to inflammation, immunity, and oxidative stress makes it a valuable candidate for further research and development. As our understanding of its mechanisms of action continues to grow, this compound holds promise for addressing a wide range of therapeutic challenges in medicine.